Cas no 2413846-55-4 (rac-tert-butyl N-(1R,2R)-5-bromo-2-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ylcarbamate)

• Product Name: rac-tert-butyl N-(1R,2R)-5-bromo-2-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ylcarbamate
• CAS No: 2413846-55-4
• MF: C₁₅H₂₀BrNO₃
• MW: 342.228203773499
• CID: 5674263
• PubChem ID: 165779636
• Update Time: 2025-10-29

rac-tert-butyl N-(1R,2R)-5-bromo-2-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-26666101
• rac-tert-butyl N-[(1R,2R)-5-bromo-2-(hydroxymethyl)-2,3-dihydro-1H-inden-1-yl]carbamate
• 2413846-55-4
• rac-tert-butyl N-(1R,2R)-5-bromo-2-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ylcarbamate

• Inchi： 1S/C15H20BrNO3/c1-15(2,3)20-14(19)17-13-10(8-18)6-9-7-11(16)4-5-12(9)13/h4-5,7,10,13,18H,6,8H2,1-3H3,(H,17,19)/t10-,13+/m0/s1
• InChI Key： YNOKSELOTONDIY-GXFFZTMASA-N
• SMILES： BrC1C=CC2=C(C=1)C[C@@H](CO)[C@H]2NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 341.06266g/mol
• Monoisotopic Mass: 341.06266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 58.6Ų

Additional information on rac-tert-butyl N-(1R,2R)-5-bromo-2-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ylcarbamate

Chemical Profile of Rac-Tert-butyl N-(1R,2R)-5-bromo-2-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ylcarbamate (CAS No. 2413846-55-4)

Rac-Tert-butyl N-(1R,2R)-5-bromo-2-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ylcarbamate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2413846-55-4, represents a class of molecules that exhibit promising biological activities. The intricate structure of this compound, featuring a carbamate functional group and a brominated indene core, positions it as a valuable scaffold for further derivatization and investigation.

The molecular framework of Rac-Tert-butyl N-(1R,2R)-5-bromo-2-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ylcarbamate is characterized by its stereochemistry, which is crucial for its biological interactions. The presence of the (1R,2R) configuration suggests that this compound may exhibit enantioselective properties, making it an attractive candidate for chiral drug development. Such stereochemical complexity is often exploited in medicinal chemistry to enhance binding affinity and selectivity towards biological targets.

In recent years, there has been a surge in research focused on indene derivatives due to their potential applications in drug discovery. Indenes, with their fused benzene and cyclopentane rings, provide a versatile platform for structural modifications. The bromine substituent at the 5-position of the indene ring in this compound not only adds electronic diversity but also serves as a handle for further functionalization via cross-coupling reactions. These reactions are pivotal in constructing more complex molecules and have been widely employed in the synthesis of pharmaceuticals.

The carbamate group in Rac-Tert-butyl N-(1R,2R)-5-bromo-2-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ylcarbamate introduces a polar moiety that can interact with biological targets through hydrogen bonding. This feature makes it particularly interesting for designing molecules that require precise interactions with proteins or nucleic acids. Carbamate-based compounds have been explored in various therapeutic areas, including neurodegenerative diseases and inflammation-related disorders, due to their ability to modulate enzyme activity and receptor binding.

Recent advancements in synthetic methodologies have enabled the efficient preparation of complex indene derivatives like this one. Techniques such as asymmetric synthesis and catalytic hydrogenation have been instrumental in achieving the desired stereochemical purity. These methods are essential for producing enantiomerically pure compounds, which are often required to elicit specific biological responses without unwanted side effects.

The hydroxymethyl group at the 2-position of the indene ring adds another layer of functionality to this molecule. This group can participate in various chemical transformations, including oxidation or reduction reactions, allowing for further derivatization into more complex structures. Such flexibility is highly valuable in medicinal chemistry, where the ability to modify multiple sites on a molecular scaffold is often necessary to optimize biological activity.

Current research trends indicate that indene derivatives are being increasingly investigated for their potential as pharmacological agents. Studies have demonstrated that these compounds can exhibit a range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The structural features of Rac-Tert-butyl N-(1R,2R)-5-bromo-2-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ylcarbamate, particularly its stereochemistry and functional groups, make it a compelling candidate for further exploration in these areas.

In conclusion, Rac-Tert-butyl N-(1R,2R)-5-bromo-2-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ylcarbamate (CAS No. 2413846-55-4) is a structurally intricate molecule with significant potential in pharmaceutical research. Its unique combination of stereochemical features and functional groups positions it as a valuable scaffold for drug discovery efforts. As synthetic methodologies continue to evolve and our understanding of biological targets deepens, compounds like this one are poised to play a crucial role in the development of novel therapeutic agents.